Cas no 33948-36-6 (2-iodocyclohex-2-en-1-one)

• Product Name: 2-iodocyclohex-2-en-1-one
• CAS No: 33948-36-6
• MF: C₆H₇IO
• MW: 222.023654222488
• MDL: MFCD09056820
• CID: 294535
• PubChem ID: 11106935
• Update Time: 2025-10-30

2-iodocyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-iodo-
• 2-Benzylsulfanyl-4,5-dihydrothiazole
• 2-IODO-2-CYCLOHEXEN-1-ONE
• 2-Iodocyclohex-2-en-1-one
• 2-iodocyclohex-2-enone
• 2-BENZYLSULFANYL-4,5-DIHYDRO-THIAZOLE
• 2-iodo-2-cyclohexenone
• SCHEMBL6826368
• 2-Iodo-cyclohex-2-enone
• MFCD09056820
• DTXSID401312022
• EN300-175159
• 2-iodo-cyclohex-2-en-1-one
• AKOS026742839
• 33948-36-6
• AS-58559
• 2-Cyclohexen-1-one, 2-iodo-
• CS-0309325
• DB-330387
• 2-iodocyclohex-2-en-1-one

• MDL： MFCD09056820
• Inchi： 1S/C6H7IO/c7-5-3-1-2-4-6(5)8/h3H,1-2,4H2
• InChI Key： IPFSJCDRYRZTJU-UHFFFAOYSA-N
• SMILES： IC1=CCCCC1=O

Computed Properties

• Exact Mass: 221.95400
• Monoisotopic Mass: 221.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 320.0±17.0 °C at 760 mmHg
• Flash Point: 173.3±8.1 °C
• PSA: 17.07000
• LogP: 2.05830
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-iodocyclohex-2-en-1-one Security Information

• Signal Word：Danger
• Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-iodocyclohex-2-en-1-one

Comprehensive Overview of 2-Iodocyclohex-2-en-1-one (CAS No. 33948-36-6): Properties, Applications, and Industry Insights

2-Iodocyclohex-2-en-1-one (CAS No. 33948-36-6) is a versatile organic compound with significant relevance in synthetic chemistry and pharmaceutical research. This iodinated cyclohexenone derivative is characterized by its unique molecular structure, featuring an iodine atom at the 2-position of a cyclohexenone ring. The compound's reactivity and selectivity make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds and fine chemicals.

In recent years, the demand for halogenated building blocks like 2-iodocyclohex-2-en-1-one has surged due to their pivotal role in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These transformations are widely employed in drug discovery and material science, aligning with the growing interest in green chemistry and atom-efficient synthesis. Researchers frequently search for "iodoalkene applications" or "CAS 33948-36-6 solubility," reflecting the compound's practical utility in optimizing reaction conditions.

The physicochemical properties of 2-iodocyclohex-2-en-1-one include a molecular weight of 236.06 g/mol and a distinct melting point range, which is critical for purification protocols. Its spectroscopic data (e.g., NMR, IR) are well-documented, aiding in structural verification—a common query among chemists ("2-iodocyclohex-2-en-1-one NMR peaks"). The compound's stability under inert atmospheres and sensitivity to light necessitate proper storage, a topic often discussed in forums on "handling iodinated compounds."

From an industrial perspective, 33948-36-6 is increasingly referenced in patents related to agrochemicals and flavor/fragrance synthesis. Its role in constructing heterocyclic scaffolds resonates with trends in "fragment-based drug design," a hot topic in medicinal chemistry. Notably, the compound's compatibility with microwave-assisted synthesis has been explored, addressing the demand for faster, energy-efficient methodologies ("microwave synthesis of iodocyclohexenones").

Environmental and regulatory considerations are also paramount. While 2-iodocyclohex-2-en-1-one is not classified as hazardous under major chemical inventories, its lifecycle assessment aligns with the broader push for sustainable halogenation strategies. This aligns with search trends like "eco-friendly iodo-compound alternatives" and "biodegradable intermediates," highlighting the intersection of performance and environmental responsibility.

In conclusion, 2-iodocyclohex-2-en-1-one (CAS No. 33948-36-6) exemplifies the synergy between traditional organic synthesis and modern technological advancements. Its multifaceted applications—from catalysis to material science��underscore its enduring value in both academic and industrial settings, while ongoing research continues to uncover novel utilities for this intriguing molecule.